N-((5-(2-oxopyrrolidin-1-yl)pyridin-3-yl)methyl)-5-(thiophen-2-yl)isoxazole-3-carboxamide

• IUPAC Name: N-[[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl]-5-thiophen-2-yl-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C18H16N4O3S/c23-17-4-1-5-22(17)13-7-12(9-19-11-13)10-20-18(24)14-8-15(25-21-14)16-3-2-6-26-16/h2-3,6-9,11H,1,4-5,10H2,(H,20,24)
• InChI Key: HHDAPBHSMMTRJD-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1)C2=CN=CC(=C2)CNC(=O)C3=NOC(=C3)C4=CC=CS4
• Molecular Formula: C18H16N4O3S
• Molecular Weight: 368.4 g/mol

Description

N-((5-(2-oxopyrrolidin-1-yl)pyridin-3-yl)methyl)-5-(thiophen-2-yl)isoxazole-3-carboxamide is a useful research compound. Its molecular formula is C18H16N4O3S and its molecular weight is 368.41. The purity is usually 95%.
BenchChem offers high-quality N-((5-(2-oxopyrrolidin-1-yl)pyridin-3-yl)methyl)-5-(thiophen-2-yl)isoxazole-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-((5-(2-oxopyrrolidin-1-yl)pyridin-3-yl)methyl)-5-(thiophen-2-yl)isoxazole-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis of Novel Compounds

  Researchers have utilized key intermediates similar to N-((5-(2-oxopyrrolidin-1-yl)pyridin-3-yl)methyl)-5-(thiophen-2-yl)isoxazole-3-carboxamide to synthesize new derivatives with potential biological activities. For instance, the synthesis of new tetrahydropyrimidine-2-thione derivatives and their complex structural modifications have been documented, showcasing the versatility and reactivity of such compounds in producing a range of heterocyclic derivatives (Fadda et al., 2013).

• Characterization and Structural Modifications

  Studies have also focused on the structural characterization and modification of compounds with similar structures to identify their physical and chemical properties. For example, the synthesis and characterization of isoxazole amino esters have been explored, providing insights into the structural features and potential reactivity of such compounds (Smith et al., 1991).

Biological Activity and Potential Applications

• Antimicrobial and Antifungal Activities

  Compounds synthesized from key intermediates similar to the one have been evaluated for their antimicrobial and antifungal activities. For instance, the synthesis and evaluation of novel pyrazolopyrimidines derivatives have demonstrated anticancer and anti-5-lipoxygenase agents, suggesting the potential utility of these compounds in medicinal chemistry and drug development (Rahmouni et al., 2016).

• Antimycobacterial Activity

  The search for new antimycobacterial agents has led to the synthesis and testing of substituted isosteres of pyridine- and pyrazinecarboxylic acids against Mycobacterium tuberculosis. These studies highlight the ongoing effort to discover new compounds with potential therapeutic applications against infectious diseases (Gezginci et al., 1998).